Cas no 36405-85-3 (Bersaldegenin,16b-hydroxy- 3-acetate)

• Product Name: Bersaldegenin,16b-hydroxy- 3-acetate
• CAS No: 36405-85-3
• MF: C₂₆H₃₄O₉
• MW: 490.542768955231
• CID: 921309
• PubChem ID: 282023
• Update Time: 2025-04-19

Bersaldegenin,16b-hydroxy- 3-acetate Chemical and Physical Properties

Names and Identifiers

• Bersaldegenin,16b-hydroxy- 3-acetate
• 3β-Acetoxy-1β,5,14,16β-tetrahydroxy-19-oxo-5β-bufa-20,22-dienolide
• AC1L675K
• AG-K-31676
• AR-1A7236
• CTK4G1011
• KST-1A3954
• NSC48621
• DTXSID70957754
• 3-(acetyloxy)-1,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
• 36405-85-3
• NSC-135079
• [10-formyl-1,5,14,16-tetrahydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• NSC135079
• DB-249262

• Inchi： 1S/C26H34O9/c1-14(28)35-16-9-20(30)25(13-27)17-5-7-23(2)22(15-3-4-21(31)34-12-15)19(29)11-26(23,33)18(17)6-8-24(25,32)10-16/h3-4,12-13,16-20,22,29-30,32-33H,5-11H2,1-2H3
• InChI Key： LMCGIPDPVHSWDF-UHFFFAOYSA-N
• SMILES： CC(OC1CC2(C(C3C(CC2)C2(C(C(C4=COC(=O)C=C4)C(C2)O)(C)CC3)O)(C=O)C(O)C1)O)=O

Computed Properties

• Exact Mass: 490.22000
• Monoisotopic Mass: 490.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.42
• Boiling Point: 690.4°C at 760 mmHg
• Flash Point: 231.1°C
• Refractive Index: 1.626
• PSA: 154.50000
• LogP: 1.04820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives